Cas no 1804668-11-8 (4-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-carboxaldehyde)

• Product Name: 4-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-carboxaldehyde
• CAS No: 1804668-11-8
• MF: C₉H₇F₅N₂O₂
• MW: 270.156099557877
• CID: 4844326
• Update Time: 2025-10-29

4-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-carboxaldehyde

• Inchi： 1S/C9H7F5N2O2/c10-8(11)7-4(2-15)1-6(16-5(7)3-17)18-9(12,13)14/h1,3,8H,2,15H2
• InChI Key： BWQLVAPHPVSDJL-UHFFFAOYSA-N
• SMILES： FC(C1C(C=O)=NC(=CC=1CN)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 287
• XLogP3: 1.6
• Topological Polar Surface Area: 65.2

Additional information on 4-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-carboxaldehyde

Introduction to 4-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS No. 1804668-11-8) and Its Emerging Applications in Chemical Biology

4-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-carboxaldehyde, identified by the CAS number 1804668-11-8, is a sophisticated heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and versatile reactivity. This compound belongs to the pyridine class, which is well-documented for its broad spectrum of biological activities and industrial applications. The presence of multiple functional groups, including an aldehyde moiety, an aminomethyl group, and fluorinated substituents, makes this molecule a promising candidate for further exploration in drug discovery and material science.

The structural framework of 4-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-carboxaldehyde is characterized by its pyridine core, which is a common scaffold in many bioactive molecules. The aldehyde group at the 2-position provides a reactive site for condensation reactions, while the aminomethyl group at the 4-position offers opportunities for further derivatization and binding interactions. Additionally, the difluoromethyl and trifluoromethoxy substituents at the 3- and 6-positions, respectively, introduce electron-withdrawing effects that can modulate the electronic properties of the molecule, enhancing its potential as a pharmacophore.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The incorporation of fluorine atoms into biologically active molecules has been extensively studied and validated in various therapeutic areas. For instance, fluoroaromatic compounds have shown remarkable efficacy in oncology and infectious diseases, highlighting the importance of fluorine in medicinal chemistry. The compound under discussion, 4-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-carboxaldehyde, leverages these advantages by incorporating multiple fluorinated groups into its structure.

One of the most compelling aspects of this compound is its potential as a building block for the synthesis of more complex molecules. The aldehyde functionality can be readily converted into other functional groups such as carboxylic acids, amides, or imines through standard organic transformations. This flexibility allows chemists to explore diverse structural modifications and optimize the properties of derived compounds for specific applications. For example, the introduction of additional polar or hydrophobic groups can fine-tune solubility, bioavailability, and target specificity.

Recent advancements in computational chemistry have further enhanced our ability to predict the biological activity of novel compounds like 4-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-carboxaldehyde. Machine learning models and molecular docking simulations have been instrumental in identifying potential binding interactions with biological targets such as enzymes and receptors. These computational tools have enabled researchers to screen large libraries of compounds efficiently and prioritize those with high likelihoods of success in experimental validation.

The aminomethyl group in this compound also presents opportunities for further functionalization through coupling reactions with various biomolecules. For instance, it can be linked to peptides, proteins, or nucleic acids to create conjugates with targeted delivery systems or enhanced stability. Such conjugates have shown promise in therapeutic applications where site-specific delivery is crucial. Additionally, the presence of both difluoromethyl and trifluoromethoxy groups suggests that this molecule may exhibit unique electronic properties that could be exploited in material science applications.

Current research efforts are focused on exploring the synthetic pathways for 4-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-carboxaldehyde to improve yield and scalability. Green chemistry principles are being increasingly adopted to minimize waste and reduce environmental impact during synthesis. Catalytic methods are being explored to enhance reaction efficiency and selectivity. These innovations not only contribute to sustainable practices but also make the production of complex molecules more economically viable.

The potential applications of this compound extend beyond drug discovery into other areas such as agrochemicals and specialty chemicals. Fluorinated pyridines are known for their stability under various conditions, making them suitable for formulations that require prolonged shelf life or resistance to degradation. Furthermore, their ability to interact with biological systems suggests that they could be used as intermediates in synthesizing novel pesticides or herbicides that target specific pests while minimizing ecological impact.

In conclusion,4-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS No. 1804668-11-8) represents a fascinating molecule with significant potential in chemical biology and related fields. Its unique structural features combined with recent advances in synthetic chemistry and computational biology position it as a valuable asset for researchers seeking novel bioactive compounds or advanced materials. As our understanding of fluorinated chemistry continues to evolve,this compound is likely to play an increasingly important role in future research endeavors.